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Compound of Interest

Compound Name: Cyclopentylacetylene

Cat. No.: B1345640

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Globally Harmonized System
(GHS) of Classification and Labelling of Chemicals for cyclopentylacetylene. The information
is compiled from various safety data sheets and chemical databases to ensure a thorough
understanding of its potential hazards, facilitating safe handling and use in a research and
development setting.

GHS Hazard Identification and Classification

Cyclopentylacetylene is classified as a hazardous substance under the GHS. The primary
hazards are associated with its flammability and acute oral toxicity.

GHS Pictograms

The following pictograms are used to represent the hazards of cyclopentylacetylene:

Pictogram Hazard Class
2 Flammable
5 Irritant / Acutely Toxic (harmful)

Signal Word
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The signal word for cyclopentylacetylene is Danger.[1][2][3]

Hazard Statements

The following GHS hazard statements apply to cyclopentylacetylene:

H225: Highly flammable liquid and vapor.[1][2][3][4][5]

H302: Harmful if swallowed.[1][2][3]

H315: Causes skin irritation.[4]

H319: Causes serious eye irritation.[4]

May cause respiratory irritation.[4]

Precautionary Statements

A comprehensive list of precautionary statements for the safe handling of
cyclopentylacetylene is provided below.[1][2][3][4][6]
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Code Prevention Response

Storage

Disposal

Keep away from
heat, hot
surfaces, sparks,
P210 open flames and P301+P312
other ignition
sources. No

smoking.

P403+P235

P501

Keep container
P233 . P301+P317
tightly closed.

Store in a well-

ventilated place.

Keep cool.

Dispose of
contents/contain
erto an
approved waste

disposal plant.

Ground and

bond container P303+P361+P35

P240 o
and receiving 3

equipment.

Use explosion-

proof

P241 electrical/ventilati  P304+P340

ng/lighting

equipment.

Use only non- P305+P351+P33

P242 .
sparking tools. 8

Take
precautionary

P243 measures P312
against static

discharge.

Avoid breathing
P261 dust/fume/gas/mi  P330

st/vapors/spray.
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Wash face,
hands and any
P264 exposed skin P362+P364
thoroughly after
handling.

Do not eat, drink
or smoke when

P270 ) ) P370+P378
using this

product.

Use only

outdoors or in a
P271 _

well-ventilated

area.

Wear protective

gloves/protective
P280 clothing/eye

protection/face

protection.

Quantitative Data Summary

The following tables summarize the key quantitative data for cyclopentylacetylene.

Table 1: Physical and Chemical Properties
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Property Value Source
Molecular Formula C7H1o [1]
Molecular Weight 94.15 g/mol [2][3]
CAS Number 930-51-8 [2][4]
Appearance Clear yellow liquid [31[5]
Density 0.812 g/mL at 25 °C [21[71[8]
Boiling Point 107-109 °C [5116119]
Flash Point 1.1 °C (34.0 °F) [2][6]
Refractive Index n20/D 1.432 [21[7118]

Parameter Value

Source

log Pow (Octanol-water

partition coefficient)

[4]

Experimental Protocols for GHS Classification

Standardized protocols, such as those developed by the Organisation for Economic Co-

operation and Development (OECD) and ASTM International, are used to determine the GHS

hazard classifications.

Determination of Flammability (H225)

The classification of a liquid as "highly flammable" is based on its flash point and boiling point.

For cyclopentylacetylene, with a flash point of 1.1 °C and a boiling point of 107-109 °C, it falls

into GHS Category 2 for flammable liquids.

Methodology: Flash Point Determination

Standardized methods for determining the flash point of a volatile liquid include:
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e ASTM D56: Standard Test Method for Flash Point by Tag Closed Cup Tester. This method is
suitable for low-viscosity liquids. A 50 mL sample is placed in a test cup and heated at a
slow, constant rate. An ignition source is directed into the cup at regular intervals until a flash
IS observed.

o ASTM D93: Standard Test Methods for Flash Point by Pensky-Martens Closed Cup Tester.
This method is used for liquids with higher viscosity or those that may form a surface film. It
involves heating a 75 mL sample while it is being stirred. An ignition source is periodically
introduced into the vapor space until a flash occurs. The observed flash point is then
corrected for barometric pressure.

Determination of Acute Oral Toxicity (H302)

The "Harmful if swallowed" classification (Acute Toxicity, Category 4) is determined through
acute oral toxicity studies. While specific LD50 data for cyclopentylacetylene is not readily
available in the public domain, its classification indicates an LD50 value in the range of 300 to
2000 mg/kg body weight.

Methodology: OECD Guidelines for Acute Oral Toxicity

The OECD provides several guidelines for acute oral toxicity testing, which are designed to
minimize the number of animals used while still providing sufficient data for classification.
These include:

e OECD Test Guideline 420 (Fixed Dose Procedure): This method involves dosing groups of
animals (usually female rats) in a stepwise manner at fixed dose levels (5, 50, 300, 2000
mg/kg). The initial dose is selected based on a preliminary "sighting study" to identify a dose
that produces toxicity without mortality. Subsequent dosing at higher or lower levels depends
on the observed outcomes. Classification is based on the dose at which evident toxicity or
mortality is observed.

o OECD Test Guideline 423 (Acute Toxic Class Method): This is a sequential testing method
using a small number of animals per step. The starting dose is selected from a series of fixed
levels (5, 50, 300, 2000 mg/kg). The outcome of the first step (number of mortalities within a
specified time) determines the next step: either dosing at a higher or lower level or stopping
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the test. The classification is based on the dose level at which a certain number of animals
die.

o OECD Test Guideline 425 (Up-and-Down Procedure): This method is statistically more
complex and allows for the estimation of an LD50 value with a confidence interval. Animals
are dosed one at a time. If an animal survives, the next animal is dosed at a higher level; if it
dies, the next is dosed at a lower level. The test continues until specific stopping criteria are
met.

Visualizations
GHS Classification Workflow

The following diagram illustrates the logical workflow for the GHS classification of a chemical
substance like cyclopentylacetylene.
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Caption: GHS classification workflow from data gathering to hazard communication.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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